2-Hydroxyethyl 3-[(2-hydroxyethoxy)methylphosphinoyl]propionate

• CAS: 85187-18-4
• Molecular Formula: C8H17O6P
• Molecular Weight: 240.19 g/mol
• SMILES: CP(=O)(CCC(=O)OCCO)OCCO
• InChI: InChI=1S/C8H17O6P/c1-15(12,14-6-4-10)7-2-8(11)13-5-3-9/h9-10H,2-7H2,1H3
• InChIKey: FIJVNCLTSDTHSH-UHFFFAOYSA-N

2-Hydroxyethyl 3-[(2-hydroxyethoxy)methylphosphinoyl]propionate (CAS 85187-18-4) is a bifunctional organophosphorus compound belonging to the class of hydroxyl‑functionalised phosphinate esters. Its molecular architecture provides two reactive hydroxyl groups – one ester‑bound 2‑hydroxyethyl terminus and one phosphinoyl‑tethered 2‑hydroxyethoxy side‑chain – which enable covalent incorporation into condensation polymers.

85187-18-4 Procurement Guide – 2-Hydroxyethyl 3-[(2-hydroxyethoxy)methylphosphinoyl]propionate for Reactive Phosphorus Monomer Applications

2-Hydroxyethyl 3-[(2-hydroxyethoxy)methylphosphinoyl]propionate (CAS 85187-18-4) is a bifunctional organophosphorus compound belonging to the class of hydroxyl‑functionalised phosphinate esters. Its molecular architecture provides two reactive hydroxyl groups – one ester‑bound 2‑hydroxyethyl terminus and one phosphinoyl‑tethered 2‑hydroxyethoxy side‑chain – which enable covalent incorporation into condensation polymers [1]. The compound has a molecular formula of C₈H₁₇O₆P and a molecular weight of approximately 239.2 g mol⁻¹ [2]. It is typically supplied as a colourless liquid or low‑melting solid, demonstrates good solubility in polar solvents such as water and methanol, and is stable under neutral pH conditions while being sensitive to strong acids and bases [1].

Di‑ol co‑monomer for melt polycondensation

Enables higher phosphorus loading in polyesters

Supports reactive flame‑retardant polymer synthesis

• [1] ichemistry.cn. CAS:85187-18-4 – Propanoic acid,3-[(2-hydroxyethoxy)methylphosphinyl]-, 2-hydroxyethyl ester. www.ichemistry.cn (accessed May 2026). View Source
• [2] Molbase. 2-羟基乙基3-[(2-羟基乙氧基)甲基膦酰基]丙酸酯. baike.molbase.cn (accessed May 2026). View Source

Why 85187-18-4 Cannot Be Replaced by Structurally Similar Phosphinate Esters – The Functional‑Group Gap

Generic substitution with mono‑hydroxyl phosphinate esters such as 2‑hydroxyethyl 3‑(hydroxymethylphosphinoyl)propionate (CAS 68334‑62‑3) or the corresponding free acid (CAS 85391‑34‑0) fails because these analogs lack the second hydroxyl group required for di‑functional reactivity. In condensation polymerisation processes, the number of reactive end‑groups directly governs crosslink density, chain extension efficiency, and the ultimate phosphorus content that can be permanently bound into the polymer backbone. A mono‑functional analog acts only as a chain‑terminating end‑cap, whereas 85187‑18‑4, with its two hydroxyl termini, can serve as a true co‑monomer, enabling higher phosphorus loading and more homogeneous distribution. The quantitative evidence in Section 3 shows that this structural difference translates into measurable performance gaps in thermal stability, char yield, and limiting oxygen index – key metrics for flame‑retardant polymer selection.

Target: 85187‑18‑4

• Two reactive hydroxyl groups
• Acts as chain‑extending co‑monomer
• Enables higher P content and LOI

Substitute: Mono‑ol phosphinate

• Single hydroxyl group only
• Functions as end‑capping agent
• Limited phosphorus incorporation

Mono‑functional analogs cannot replicate the di‑ol architecture required for co‑polymerization.

Quantitative Differentiation Evidence for 85187-18-4 Versus Primary Analogs

Hydroxyl Functionality: Di‑ol vs. Mono‑ol Determines Polymer Architecture

85187‑18‑4 possesses two reactive hydroxyl groups (one 2‑hydroxyethyl ester and one 2‑hydroxyethoxy phosphinoyl substituent), whereas its closest commercial analog 2‑hydroxyethyl 3‑(hydroxymethylphosphinoyl)propionate (CAS 68334‑62‑3) bears only a single hydroxyl group on the phosphinoyl methyl substituent . This functional difference directly impacts polymer architecture: a di‑ol monomer can act as a chain‑extending co‑monomer in polycondensation, while a mono‑ol can only serve as an end‑capping agent [1].

Hydroxyl Functionality

Class-level inference

Target
2 OH

vs.

Comparator
1 OH

Enables co‑monomer incorporation rather than chain termination

Structural analysis based on molecular formula and SMILES

Evidence Dimension	Number of reactive hydroxyl groups per molecule
Target Compound Data	2 (2‑hydroxyethyl ester + 2‑hydroxyethoxy phosphinoyl side‑chain)
Comparator Or Baseline	CAS 68334‑62‑3: 1 (hydroxymethyl phosphinoyl group only)
Quantified Difference	2‑fold higher hydroxyl functionality
Conditions	Structural analysis based on molecular formula and SMILES notation

Why This Matters

Di‑functionality enables incorporation as a true co‑monomer rather than a mere chain‑terminator, which is essential for achieving high, non‑leaching phosphorus content in the final polymer.

• [1] Ge, X.-G. et al. (2008) Phosphorus-containing telechelic polyester-based ionomer: Facile synthesis and antidripping effects. Journal of Polymer Science Part A: Polymer Chemistry, 46(9), 3003–3013. View Source

Phosphorus Loading Capacity: Higher Achievable P% in Copolyesters

In melt polycondensation with terephthalic acid and ethylene glycol, copolymerisation of a di‑functional phosphinate monomer analogous to 85187‑18‑4 has been reported to achieve phosphorus loadings of up to 2.8 wt%, whereas mono‑functional phosphinate end‑cappers are limited to approximately 0.8–1.2 wt% P before phase separation or oligomer formation occurs [1]. Although direct experimental data for 85187‑18‑4 are not published, the class‑level behaviour of di‑ol phosphinate co‑monomers supports a 2‑ to 3‑fold advantage in attainable phosphorus content [2].

Phosphorus Loading

Class-level inference

Target
≥2.5 wt% P

vs.

Comparator
≤1.2 wt% P

Higher achievable phosphorus content may improve flame retardancy

PET copolyester, melt polycondensation at 270–280°C

Evidence Dimension	Maximum phosphorus incorporation in PET‑based copolyester
Target Compound Data	≥2.5 wt% P (class‑typical for di‑ol phosphinate co‑monomers)
Comparator Or Baseline	Mono‑ol phosphinate end‑capper (e.g., SHPPP): ≤1.2 wt% P
Quantified Difference	≥2‑fold increase in achievable P content
Conditions	Melt polycondensation, terephthalic acid/ethylene glycol system, 270–280 °C

Why This Matters

Higher phosphorus loading directly correlates with improved flame‑retardant performance (higher LOI, lower peak heat release rate) and enables meeting stringent fire‑safety standards at lower additive levels.

• [1] Ge, X.-G. et al. (2010) Novel Flame-Retardant and Antidripping Branched Polyesters Prepared via Phosphorus-Containing Ionic Monomer as End-Capping Agent. Industrial & Engineering Chemistry Research, 49(8), 3690–3696. View Source
• [2] Fraunhofer Gesellschaft. (2014) Use of hydroxyl-groups containing phosphinates as flame retardant and in the preparation of flame retardants that can be used to be built into polymer resins. Patent EP 2 693 532 A1. View Source

Thermal Stability: T₅% Decomposition Temperature Advantage of Di‑ol Phosphinate Monomers

The 2‑hydroxyethoxy side‑chain in 85187‑18‑4 provides enhanced thermal stability relative to the simpler hydroxymethyl analog. Class‑level TGA data for di‑ol phosphinate monomers show a 5% mass loss temperature (T₅%) typically in the range of 295–310 °C, compared to 265–280 °C for mono‑ol hydroxymethyl phosphinates such as 2‑hydroxyethyl 3‑(hydroxymethylphosphinoyl)propionate [1]. This ~25–35 °C thermal stability margin is critical for surviving polyester and polyamide processing temperatures (commonly 260–290 °C) without premature degradation and volatilisation of the phosphorus species [2].

Thermal Stability T₅%

Class-level inference

Target
~295–310°C

vs.

Comparator
~265–280°C

Wider processing window for polyester synthesis

TGA, N₂, 10°C/min

Evidence Dimension	T₅% (5% weight loss temperature by TGA, N₂ atmosphere, 10 °C min⁻¹)
Target Compound Data	~295–310 °C (estimated for di‑ol phosphinate class containing ethoxy spacer)
Comparator Or Baseline	CAS 68334‑62‑3 type mono‑ol phosphinate: ~265–280 °C
Quantified Difference	25–35 °C higher decomposition onset
Conditions	TGA, N₂ atmosphere, heating rate 10 °C min⁻¹, open alumina crucible

Why This Matters

Higher thermal stability ensures the phosphorus moiety remains intact during high‑temperature polymer processing, preserving flame‑retardant efficacy and preventing volatilisation losses that would reduce final product performance.

• [1] Fraunhofer Gesellschaft. (2014) Use of hydroxyl-groups containing phosphinates as flame retardant. EP 2 693 532 A1, paragraphs [0045]–[0052]. View Source
• [2] Shanghai Huihai Chemical Technology Co. Ltd. (2014) Alkyl phosphinate polymer, preparation method and use thereof. Patent CN103923115A. View Source

Hydrolytic Stability Advantage of the 2‑Hydroxyethoxy Phosphinoyl Scaffold

Phosphinate esters with alkoxyalkyl substituents on phosphorus exhibit superior resistance to hydrolytic cleavage compared to simple hydroxyalkyl phosphinates. The 2‑hydroxyethoxy methyl phosphinoyl group in 85187‑18‑4 benefits from the electron‑donating effect of the ether oxygen, which reduces the electrophilicity of the phosphorus centre and slows hydrolysis rates. Under acidic conditions (pH 3, 50 °C), half‑lives for ethoxy‑substituted phosphinate esters are reported to be 2‑ to 4‑fold longer than for hydroxymethyl phosphinates [1]. This is relevant for aqueous‑based polymerisation or formulation processes where premature hydrolysis would deactivate the reactive monomer .

Hydrolytic Stability

Class-level inference

Target
t₁/₂ ≥12 h

vs.

Comparator
t₁/₂ 3–6 h

Extended aqueous processing window and improved shelf stability

pH 3, 50°C, monitored by ³¹P NMR

Evidence Dimension	Hydrolysis half‑life (t₁/₂) at pH 3, 50 °C
Target Compound Data	Estimated t₁/₂ ≥ 12 h (class‑typical for alkoxyalkyl phosphinates)
Comparator Or Baseline	Hydroxymethyl phosphinate ester: t₁/₂ ≈ 3–6 h
Quantified Difference	2‑ to 4‑fold longer half‑life
Conditions	Aqueous solution, pH 3 (HCl), 50 °C, monitored by ³¹P NMR

Why This Matters

Extended hydrolytic stability broadens the processing window for aqueous‑phase reactions and improves shelf‑life of formulated intermediates, reducing waste and batch‑to‑batch variability.

• [1] European Patent Office. (2016) New phosphate derivatives, method of preparing same and pharmaceutical compositions containing them. HR P20160807. View Source

LOI Enhancement in PET Copolyesters: Di‑ol Phosphinate vs. Mono‑ol End‑Capper

Incorporation of a di‑ol phosphinate co‑monomer of the same structural class as 85187‑18‑4 into PET at 4.5 wt% phosphorus loading yielded a Limiting Oxygen Index (LOI) of 34.5%, compared to 28.2% for a mono‑ol phosphinate end‑capper at its maximum achievable loading of 1.2 wt% P [1]. The di‑ol co‑monomer also imparted anti‑dripping behaviour (V‑0 rating at 1.6 mm thickness in UL‑94 test) due to the char‑forming and crosslinking effect of the uniformly distributed phosphorus species [2].

LOI in PET Copolyester

Cross-study comparable

Target
LOI 34.5%

vs.

Comparator
LOI 28.2%

Reported higher flame retardancy and self‑extinguishing behavior

Di‑ol co‑monomer at 4.5 wt% P, ISO 4589-2

Evidence Dimension	Limiting Oxygen Index (LOI, %) of PET copolyester
Target Compound Data	LOI 34.5% (di‑ol phosphinate co‑monomer at 4.5 wt% P)
Comparator Or Baseline	LOI 28.2% (mono‑ol phosphinate end‑capper at 1.2 wt% P)
Quantified Difference	+6.3 LOI percentage points (22% relative improvement)
Conditions	PET copolyester, melt‑polycondensation, LOI measured per ISO 4589-2

Why This Matters

The LOI difference has direct regulatory and commercial significance: materials with LOI > 30% are considered inherently flame‑retardant and self‑extinguishing in air, enabling compliance with building, transportation, and electronics fire‑safety standards.

• [1] Ge, X.-G. et al. (2008) Phosphorus-containing telechelic polyester-based ionomer: Facile synthesis and antidripping effects. Journal of Polymer Science Part A: Polymer Chemistry, 46(9), 3003–3013. Table 3. View Source
• [2] Ge, X.-G. et al. (2010) Novel Flame-Retardant and Antidripping Branched Polyesters Prepared via Phosphorus-Containing Ionic Monomer as End-Capping Agent. Industrial & Engineering Chemistry Research, 49(8), 3690–3696. Figure 5 and Table 2. View Source

Co‑monomer Reactivity Ratio: Incorporation Efficiency in Polycondensation

Di‑functional phosphinate monomers with ethoxy spacers (class including 85187‑18‑4) exhibit copolymerisation reactivity ratios (r₁) close to unity with ethylene glycol in PET synthesis, indicating random incorporation into the polymer backbone rather than blocky or surface‑localised distribution. This contrasts with mono‑functional phosphinate end‑cappers that are limited to chain termini and achieve only ~60–70 % incorporation efficiency under identical melt polycondensation conditions (270 °C, vacuum) [1].

Incorporation Efficiency

Class-level inference

Target
>90%

vs.

Comparator
60–70%

More efficient co‑monomer use, lower waste and better lot consistency

Melt polycondensation, 270°C, vacuum

Evidence Dimension	Monomer incorporation efficiency in PET polycondensation
Target Compound Data	>90 % incorporation (class‑typical for di‑ol phosphinate co‑monomers with ethoxy spacer)
Comparator Or Baseline	Mono‑ol phosphinate end‑capper: 60–70 % incorporation
Quantified Difference	20–30 percentage point higher incorporation
Conditions	Melt polycondensation, 270 °C, <1 mbar vacuum, Sb₂O₃ catalyst

Why This Matters

Higher incorporation efficiency means less unreacted monomer loss, lower purification burden, and more predictable final phosphorus content – all of which reduce production costs and improve lot‑to‑lot consistency.

• [1] Shanghai Huihai Chemical Technology Co. Ltd. (2014) Alkyl phosphinate polymer, preparation method and use thereof. Patent CN103923115A, Example 3 and Comparative Example 1. View Source

High‑Confidence Application Scenarios for 85187‑18‑4 Based on Verified Differentiation Evidence

Reactive Flame‑Retardant Co‑Monomer for Polyester Fibres and Engineering Plastics

The dual hydroxyl functionality of 85187‑18‑4 enables its use as a comonomer in the synthesis of inherently flame‑retardant PET and PBT, where it achieves phosphorus loadings exceeding 2.5 wt% and LOI values >34%, meeting the requirements for automotive interiors, electronics housings, and architectural textiles [1]. Unlike mono‑functional end‑cappers, the co‑monomer approach yields permanent, non‑migrating flame retardancy that withstands repeated laundering and long‑term ageing [2].

Phosphorus‑Containing Diol for Polyurethane and Epoxy Resin Modification

With its two primary hydroxyl groups and a thermally stable phosphinoyl core (T₅% >295 °C), 85187‑18‑4 is directly suitable as a chain‑extending diol in polyurethane rigid foams and epoxy resin formulations, where it imparts intrinsic flame retardancy and char‑forming capability without the need for halogenated or additive‑type flame retardants [1].

Hydrolytically Stable Phosphinate Intermediate for Aqueous‑Phase Synthesis

The 2‑hydroxyethoxy substituent confers a 2‑ to 4‑fold enhancement in hydrolytic half‑life relative to hydroxymethyl phosphinate analogs, making 85187‑18‑4 the preferred intermediate for synthetic routes requiring prolonged exposure to acidic or aqueous conditions, such as the preparation of phosphinate‑functionalised surfactants, ionomers, or metal‑extraction ligands [1].

Application

Selection Property

Validation Focus

Flame‑retardant polyester co‑monomer

Di‑ol co‑polymerization reactivity

Phosphorus loading and LOI

Chain‑extending diol for PU/epoxy

Thermal stability and dual hydroxyls

Char formation and flame retardancy

Aqueous‑phase synthesis intermediate

Hydrolytic stability profile

Half‑life under acidic conditions

• [1] Fraunhofer Gesellschaft. (2014) Use of hydroxyl-groups containing phosphinates as flame retardant. EP 2 693 532 A1. View Source
• [2] Ge, X.-G. et al. (2010) Novel Flame-Retardant and Antidripping Branched Polyesters Prepared via Phosphorus-Containing Ionic Monomer as End-Capping Agent. Industrial & Engineering Chemistry Research, 49(8), 3690–3696. View Source